N-(2,5-dichlorophenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide

• IUPAC Name: N-(2,5-dichlorophenyl)-4-(quinolin-8-ylsulfonylamino)benzamide
• InChI: InChI=1S/C22H15Cl2N3O3S/c23-16-8-11-18(24)19(13-16)26-22(28)15-6-9-17(10-7-15)27-31(29,30)20-5-1-3-14-4-2-12-25-21(14)20/h1-13,27H,(H,26,28)
• InChI Key: AGFSYEDPPLKKOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)S(=O)(=O)NC3=CC=C(C=C3)C(=O)NC4=C(C=CC(=C4)Cl)Cl)N=CC=C2
• Molecular Formula: C22H15Cl2N3O3S
• Molecular Weight: 472.3 g/mol

Description

N-(2,5-dichlorophenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide, also known as QNZ, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. QNZ has been shown to have promising effects in the treatment of various diseases, including cancer, autoimmune disorders, and inflammation.

Mechanism of Action

N-(2,5-dichlorophenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide exerts its therapeutic effects by inhibiting the activity of various enzymes, including NF-κB, STAT3, and HDAC. NF-κB is a transcription factor that plays a crucial role in the regulation of immune responses and inflammation. STAT3 is a transcription factor that plays a role in cell growth and survival. HDAC is an enzyme that regulates gene expression by removing acetyl groups from histones. Inhibition of these enzymes by this compound has been shown to have therapeutic benefits.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the proliferation of T cells, and reduce inflammation. This compound has also been shown to inhibit the production of various cytokines, including TNF-α, IL-6, and IL-1β. These cytokines play a crucial role in the development and progression of various diseases, and their inhibition by this compound has been shown to have therapeutic benefits.

Advantages and Limitations for Lab Experiments

N-(2,5-dichlorophenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. This compound has also been shown to have high selectivity and potency against its target enzymes. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can make it challenging to use in certain experiments. This compound also has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the research on N-(2,5-dichlorophenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide. One direction is to investigate its potential therapeutic applications in other diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to develop more potent and selective this compound analogs that can overcome its limitations. Additionally, the development of this compound-based drug delivery systems could improve its effectiveness in vivo. Finally, more research is needed to understand the long-term effects of this compound on the human body.

Scientific Research Applications

N-(2,5-dichlorophenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have promising effects in the treatment of various diseases, including cancer, autoimmune disorders, and inflammation. This compound has been found to inhibit the activity of various enzymes, including NF-κB, STAT3, and HDAC. These enzymes play a crucial role in the development and progression of various diseases, and their inhibition by this compound has been shown to have therapeutic benefits.